3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
Overview
Description
“3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride” is a unique chemical compound with the empirical formula C9H16ClN3O and a molecular weight of 217.70 . It is typically available in solid form .
Molecular Structure Analysis
The molecular structure of this compound includes an oxadiazole ring attached to a piperidine ring via a single bond. The oxadiazole ring has an ethyl group attached to it . The InChI key for this compound is OBNPTPDBYZEWSC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid . Its empirical formula is C9H16ClN3O, and it has a molecular weight of 217.70 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Anti-Infective Agents
The 1,2,4-oxadiazole ring, which is part of the “3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride” structure, has been synthesized by several research groups as anti-infective agents. These agents have shown anti-bacterial, anti-viral, and anti-leishmanial activities .
Energetic Material
Compounds with the 1,2,4-oxadiazole ring have been used in the synthesis of energetic materials. These materials are characterized by their low mechanical sensitivity and high gas volume after detonation .
Anticancer Evaluation
The 1,2,4-oxadiazole ring has been used in the synthesis of compounds for anticancer evaluation. The MTT test, which quantifies living cells by measuring the activity of mitochondrial enzymes, has been used to evaluate these compounds .
Solvent Reactivity
The 1,2,4-oxadiazole ring has been used in studies to enhance the chemoselectivity of condensation reactions. In these studies, n-BuOAc was used as the solvent to increase the reaction temperature and decrease the reactivity of the solvent toward amidoxime .
Safety and Hazards
properties
IUPAC Name |
5-ethyl-3-piperidin-3-yl-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O.ClH/c1-2-8-11-9(12-13-8)7-4-3-5-10-6-7;/h7,10H,2-6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBNPTPDBYZEWSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2CCCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5E)-5-[4-(allyloxy)benzylidene]-2-mercapto-1,3-thiazol-4(5H)-one](/img/structure/B2454030.png)
![7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2454038.png)
